APEX1

APEX1
Gene: APEX1EnzymeUniProt: P27695

Target Description

APEX1 (Apurinic/Apyrimidinic Endonuclease 1) is a crucial enzyme in the base excision repair (BER) pathway, essential for maintaining genomic integrity by repairing damaged DNA. It possesses both apurinic/apyrimidinic endonuclease and 3'-phosphodiesterase activities. APEX1 is also involved in redox regulation of transcription factors and RNA processing. Its overexpression is linked to cancer progression and resistance to chemotherapy, making it a promising therapeutic target for oncology.

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Created At2/2/2026
Updated At2/11/2026